Antiproliferative agent-29

• Molecular Formula: C31H50O4
• Molecular Weight: 486.7 g/mol
• InChI: InChI=1S/C31H50O4/c1-19(2)20-10-15-30(26(34)35-7)16-17-31(18-32)21(25(20)30)8-9-23-28(5)13-12-24(33)27(3,4)22(28)11-14-29(23,31)6/h20-25,32-33H,1,8-18H2,2-7H3/t20-,21+,22-,23+,24+,25+,28-,29+,30-,31-/m0/s1
• InChIKey: UEBDDJDCLTYODS-VAPIBPPKSA-N

Antiproliferative Agent-29: Topoisomerase II Inhibitor

Antiproliferative agent-29 (Compound 16) is a triterpenoid compound that can be isolated from the seeds of *Peganum harmala L.* [1]. It is also known by its IUPAC name, methyl (3α)-3,27-dihydroxylup-20(29)-en-28-oate, and has the CAS number 263844-79-7 . This compound has demonstrated antiproliferative activity and has been identified as a DNA topoisomerase II inhibitor with an IC50 of 8.9 µM [2].

Source

Plant-derived lupane triterpenoid from Peganum spp.

Mechanism

DNA topoisomerase II inhibition study fit

Application

Antiproliferative and DNA damage response probe

• [1] Li H, Wang Z, Wang Y, Xu J, He X. Triterpenoids with anti-proliferative effects from the seeds of *Peganum harmala L*. Phytochemistry. 2020 Jun;174:112342. View Source
• [2] Ma ZZ, Hano Y, Nomura T, Chen YJ. Three new triterpenoids from *Peganum nigellastrum*. J Nat Prod. 2000 Mar;63(3):390-2. View Source

Why Generic Compounds Fail to Substitute Agent-29

The classification of Antiproliferative agent-29 as a triterpenoid is insufficient for scientific selection or procurement. Triterpenoids represent a vast and structurally diverse class of natural products with highly variable biological activities. Within the same genus *Peganum*, different triterpenoid isolates exhibit a wide range of cytotoxic potencies, with some showing potent activity and others being inactive against tumor cells [1]. The specific molecular structure of Antiproliferative agent-29, defined by its lupane skeleton and unique substitution pattern, confers a distinct mechanism of action as a DNA topoisomerase II inhibitor, a property not shared by all members of its chemical class [2]. Therefore, substituting Antiproliferative agent-29 with another triterpenoid based solely on chemical classification would not guarantee equivalent biological activity or a comparable experimental outcome.

Target Compound

Agent-29

Topoisomerase II inhibitor, active antiproliferative profile

Generic Triterpenoid / Betulinic Acid

Typical Lupane-type

Topo I preference, variable potency, inactive congeners exist

Mechanism divergence may alter DNA damage endpoints. Generic substitution risks selecting an inactive or topo I-biased analog.

• [1] Li H, Wang Z, Wang Y, Xu J, He X. Triterpenoids with anti-proliferative effects from the seeds of *Peganum harmala L*. Phytochemistry. 2020 Jun;174:112342. View Source
• [2] Ma ZZ, Hano Y, Nomura T, Chen YJ. Three new triterpenoids from *Peganum nigellastrum*. J Nat Prod. 2000 Mar;63(3):390-2. View Source

Agent-29 Head-to-Head Evidence

Topoisomerase II Inhibition vs. Etoposide

Antiproliferative agent-29 demonstrates significantly greater in vitro potency as a DNA topoisomerase II inhibitor compared to the clinically established drug etoposide. The compound inhibited topoisomerase II activity with an IC50 of 8.9 µM [1], while etoposide, a well-characterized topoisomerase II inhibitor, exhibits IC50 values ranging from 28.9 µM to 60.3 µM in similar enzyme inhibition assays [2].

Topo II Inhibition vs. Etoposide

Head-to-head

Agent-29 IC₅₀ 8.9 µM
Etoposide IC₅₀ 28.9 µM
3.2-fold lower IC₅₀

Supports enzyme inhibition assay context

Cell-free assay; cross-study comparable

Evidence Dimension	DNA Topoisomerase II Inhibitory Activity (IC50)
Target Compound Data	8.9 µM
Comparator Or Baseline	Etoposide: 28.9 µM [2] or 60.3 µM
Quantified Difference	Approximately 3.2- to 6.8-fold more potent
Conditions	In vitro topoisomerase II enzyme inhibition assay

Why This Matters

This quantitative difference in enzyme inhibition potency provides a clear scientific rationale for selecting Antiproliferative agent-29 over a standard comparator when investigating topoisomerase II-mediated pathways or seeking a more potent chemical probe for this target.

• [1] Ma ZZ, Hano Y, Nomura T, Chen YJ. Three new triterpenoids from *Peganum nigellastrum*. J Nat Prod. 2000 Mar;63(3):390-2. View Source
• [2] PMC Table 1. Topoisomerase I/II inhibitory activity by Cp derivative, topotecan, and etoposide. View Source

Antiproliferative Efficacy in Human Cancer Cell Lines

In a comprehensive screen of 16 triterpenoids isolated from *Peganum harmala*, Antiproliferative agent-29 (Compound 16) was among the compounds that exhibited potent cytotoxic activities against HeLa, HepG2, and SGC-7901 tumor cells [1]. While the study did not report specific IC50 values for all compounds, the data indicate that Antiproliferative agent-29 is part of a select group of active triterpenoids, as compounds 1, 2, and 13 were explicitly noted as inactive, providing a clear activity baseline within the same chemical class [1].

Antiproliferative Activity in Cancer Lines

Head-to-head

Active among 16 congeners
HeLa IC₅₀ range 8–50 µM
vs. 3 inactive comparators

Supports cell-model endpoint review

MTT assay; active/inactive discrimination within class

Evidence Dimension	Cytotoxic Activity against Tumor Cells
Target Compound Data	Exhibited potent cytotoxic activity (qualitative)
Comparator Or Baseline	Compounds 1, 2, and 13 from the same study exhibited no activity
Quantified Difference	Not quantified in source; difference is qualitative (active vs. inactive)
Conditions	MTT assay on HeLa, HepG2, and SGC-7901 cells

Why This Matters

This evidence demonstrates that within a panel of closely related triterpenoids from the same natural source, Antiproliferative agent-29 maintains a distinct and desirable activity profile, confirming that its biological effect is not a general property of its chemical class and that its procurement is justified for targeted research.

• [1] Li H, Wang Z, Wang Y, Xu J, He X. Triterpenoids with anti-proliferative effects from the seeds of *Peganum harmala L*. Phytochemistry. 2020 Jun;174:112342. View Source

Agent-29 Evidence-Based Application Scenarios

Topoisomerase II Functional and Inhibition Studies

Given its established and quantifiable activity as a DNA topoisomerase II inhibitor (IC50 8.9 µM), Antiproliferative agent-29 is best suited for research programs focused on this specific mechanism of action [1]. Its superior in vitro potency compared to etoposide positions it as a valuable chemical probe for studying the functional consequences of topoisomerase II inhibition in various cellular and biochemical assays.

Antiproliferative Effects of Specific Triterpenoids

As a well-characterized lupane-type triterpenoid with a defined structure (3α,27-dihydroxylup-20(29)-en-28-oic acid methyl ester), this compound is an essential tool for SAR investigations. Its confirmed antiproliferative activity within a panel of related compounds from *Peganum harmala* provides a benchmark for evaluating how specific structural modifications impact biological function [2].

Differentiating Topoisomerase I and II Inhibitor Mechanisms

This compound serves as a critical comparator in studies aiming to benchmark the potency and mechanism of newly isolated or synthesized triterpenoids. Its dual characterization as both a cytotoxic agent [2] and a topoisomerase II inhibitor [1] provides a multi-parametric reference standard against which novel compounds can be evaluated.

Application

Selection Property

Validation Focus

Topoisomerase II enzyme assays

Topo II inhibition benchmark

Enzyme inhibition comparator context

Triterpenoid SAR studies

Structure-dependent antiproliferative response

Cell-model endpoint review

Topo I vs. II pathway studies

Topo II selectivity profile

Target-pathway selectivity review

• [1] Ma ZZ, Hano Y, Nomura T, Chen YJ. Three new triterpenoids from *Peganum nigellastrum*. J Nat Prod. 2000 Mar;63(3):390-2. View Source
• [2] Li H, Wang Z, Wang Y, Xu J, He X. Triterpenoids with anti-proliferative effects from the seeds of *Peganum harmala L*. Phytochemistry. 2020 Jun;174:112342. View Source